Cas no 1212341-54-2 ((R)-N-Acetyl-2-nitro-2-Phenylglycinol-O-acetate)

• Product Name: (R)-N-Acetyl-2-nitro-2-Phenylglycinol-O-acetate
• CAS No: 1212341-54-2
• MF: C₁₂H₁₄N₂O₅
• MW: 266.249963283539
• CID: 5043852
• Update Time: 2025-05-19

(R)-N-Acetyl-2-nitro-2-Phenylglycinol-O-acetate Chemical and Physical Properties

Names and Identifiers

• (R)-N-acetyl-2-nitro-2-Phenylglycinol-O-acetate
• (R)-N-Acetyl-2-nitro-2-phenylglycinol-Oacetate
• [(2R)-2-acetamido-2-(2-nitrophenyl)ethyl] acetate
• (R)-N-Acetyl-2-nitro-2-Phenylglycinol-O-acetate

• Inchi： 1S/C12H14N2O5/c1-8(15)13-11(7-19-9(2)16)10-5-3-4-6-12(10)14(17)18/h3-6,11H,7H2,1-2H3,(H,13,15)/t11-/m0/s1
• InChI Key： JJHIYYYLTMNAHH-NSHDSACASA-N
• SMILES： O(C(C)=O)C[C@@H](C1C=CC=CC=1[N+](=O)[O-])NC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 353
• XLogP3: 0.8
• Topological Polar Surface Area: 101

Additional information on (R)-N-Acetyl-2-nitro-2-Phenylglycinol-O-acetate

Comprehensive Overview of (R)-N-Acetyl-2-nitro-2-Phenylglycinol-O-acetate (CAS No. 1212341-54-2)

(R)-N-Acetyl-2-nitro-2-Phenylglycinol-O-acetate (CAS No. 1212341-54-2) is a specialized chiral compound widely utilized in pharmaceutical research and organic synthesis. Its unique structure, featuring an acetyl group, a nitro moiety, and a phenylglycinol backbone, makes it a valuable intermediate in the development of enantioselective catalysts and bioactive molecules. The compound’s O-acetate derivative enhances its stability and solubility, addressing common challenges in drug formulation.

Recent trends in organic chemistry highlight the growing demand for chiral auxiliaries and asymmetric synthesis reagents, positioning (R)-N-Acetyl-2-nitro-2-Phenylglycinol-O-acetate as a topic of interest. Researchers frequently search for "high-purity chiral intermediates" or "nitro-phenylglycinol derivatives," reflecting its relevance in API (Active Pharmaceutical Ingredient) development. Its CAS No. 1212341-54-2 is often queried in databases like SciFinder and Reaxys, underscoring its academic and industrial significance.

The compound’s mechanism of action involves its role as a stereocontroller in reactions such as Mannich additions or Henry reactions, which are pivotal for constructing complex molecular architectures. This aligns with the current focus on green chemistry and atom economy, as it reduces waste by enabling precise stereochemical outcomes. Users also explore "scalable synthesis of (R)-N-Acetyl-2-nitro-2-Phenylglycinol-O-acetate," indicating its potential for industrial-scale applications.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for verifying the purity and enantiomeric excess of CAS No. 1212341-54-2. These methods are frequently discussed in forums and publications, as quality control remains a priority for laboratories. Additionally, the compound’s compatibility with biocatalysts and enzymatic resolution processes is a hot topic, bridging synthetic and biological chemistry.

In summary, (R)-N-Acetyl-2-nitro-2-Phenylglycinol-O-acetate (CAS No. 1212341-54-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span from academic research to industrial drug development, driven by the demand for enantiopure compounds and sustainable methodologies. As search queries evolve, this compound continues to attract attention for its versatility and scientific promise.